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Compound of Interest

Compound Name: TnPBI
CAS No.: 49840-16-6
Cat. No.: B1209100
Get Quote
. J

This guide provides immediate safety, operational, and disposal protocols for handling TnPBI,
correctly identified as TPBI, or 2,2',2"-(1,3,5-Benzinetriyl)-tris(1-phenyl-1-H-benzimidazole). The
information is tailored for researchers, scientists, and professionals in drug development to
ensure safe laboratory practices.

I. Immediate Safety Information

Based on available Safety Data Sheets (SDS), TPBi is not classified as a hazardous substance
or mixture under Regulation (EC) No. 1272/2008. However, standard laboratory best practices
for handling fine chemical powders should always be observed to minimize any potential risks.

Personal Protective Equipment (PPE):

The recommended personal protective equipment for handling TPBi is standard for a laboratory
setting where non-hazardous chemical powders are used. The primary goal is to prevent
inhalation, ingestion, and contact with skin and eyes.
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PPE Component Specification Purpose

Safety glasses with side )
_ _ Protects eyes from airborne
shields, conforming to

Eye Protection particles and accidental
standards such as EN166 (EU)
splashes.
or ANSI z87.1.
] Standard laboratory gloves Prevents direct skin contact
Hand Protection o ) )
(e.g., nitrile). with the chemical.
] A lab coat or gown, fully Protects skin and personal
Body Protection ) o
fastened. clothing from contamination.

Generally not required if

handled in a well-ventilated

area or a fume hood. Use a Prevents inhalation of airborne
NIOSH/MSHA approved powder.

respirator if dust is generated

Respiratory Protection

and ventilation is inadequate.

Protects feet from spills and
Footwear Closed-toe shoes. ] )
falling objects.

Il. Operational Plan: Handling and Storage

Engineering Controls:
e Work in a well-ventilated area to minimize dust accumulation.[1]

o For procedures that may generate significant amounts of airborne dust, such as weighing or
transferring large quantities, use a chemical fume hood or a powder handling enclosure.[1][2]

Safe Handling Practices:
e Read and understand the Safety Data Sheet (SDS) before handling TPBI..
e Avoid generating dust.[1]

» Avoid inhalation, ingestion, and contact with skin and eyes.
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e Wash hands thoroughly after handling, before breaks, and at the end of the workday.
e Do not eat, drink, or smoke in the laboratory.

Storage:

Store in a tightly closed container in a well-ventilated place.

Keep away from light as the product is light-sensitive.

Store at ambient temperature.

There are no known incompatible materials.

lll. Disposal Plan

As TPBi is considered a non-hazardous chemical, disposal procedures are more
straightforward than for hazardous materials. However, local regulations should always be
consulted.

Waste TPBi (Solid):
» Solid, non-hazardous chemical waste can often be disposed of in the regular trash.

« To prevent alarming custodial staff, it is best practice to place sealed containers of non-
hazardous solid waste directly into the outside dumpster.[3]

o Label the container as "non-hazardous" to ensure proper identification.[4]
Empty Containers:

» Empty containers of TPBi should have their labels defaced or removed to indicate they no
longer contain the chemical.[3]

e Once the label is removed, the empty container can be disposed of in the regular trash.[3]

Contaminated Materials:
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» Disposable PPE (gloves, etc.) and other materials (e.g., weigh paper) contaminated with
TPBI can be disposed of in the regular trash, provided local regulations do not stipulate
otherwise.

IV. Quantitative Data

The following table summarizes key quantitative data for TPBi.

Property Value

2,2',2"-(1,3,5-Benzinetriyl)-tris(1-phenyl-1-H-

benzimidazole)

Chemical Name

TPBI, 1,3,5-Tris(1-phenyl-1H-benzimidazol-2-

Synonyms yl)benzene

CAS Number 192198-85-9[5][6][7]

Molecular Formula C45H30N6([7]

Molecular Weight 654.76 g/mol [7]

Physical State Solid: Powder/Crystals

Melting Point 272-277°C (lit.)

Solubility Soluble in Chlorobenzene, Chloroform, Toluene.

Insoluble in water.

. o No occupational exposure limit has been
Occupational Exposure Limits )
assigned.

V. Experimental Protocol: Weighing and Preparing a
Solution of TPBI

This protocol outlines the steps for safely weighing TPBi powder and preparing a solution.

1. Preparation: a. Ensure the work area (e.g., chemical fume hood, balance) is clean and free
of clutter. b. Gather all necessary materials: TPBI, solvent, weigh paper or boat, spatula,
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appropriate glassware, and wash bottle with solvent. c. Don the appropriate PPE as specified
in Section I.

2. Weighing the TPBi Powder: a. Place a weigh boat or a piece of creased weigh paper on the
analytical balance. b. Tare the balance to read zero. c. In a chemical fume hood or designated
powder handling area, carefully use a clean spatula to transfer the desired amount of TPBI
powder to the weigh boat.[2] d. Avoid creating dust by handling the powder gently. If any
powder is spilled, clean it up immediately with a wet wipe. Do not use a dry brush, as this can
generate dust.[2] e. Record the final mass of the TPBi.

3. Preparing the Solution: a. Carefully transfer the weighed TPBi powder into the appropriate
flask or beaker. b. Use a small amount of the chosen solvent to rinse the weigh boat and
spatula to ensure a quantitative transfer of the powder into the glassware. c. Add the remaining
solvent to the glassware to reach the desired concentration. d. Stir or sonicate the mixture until
the TPBiI is fully dissolved.

4. Post-Procedure: a. Tightly cap the prepared solution and label it with the chemical name,
concentration, solvent, and date. b. Clean all non-disposable equipment used. c. Dispose of all
contaminated disposable materials (e.g., weigh paper, gloves) as outlined in Section Ill. d. Doff
PPE according to the procedure in the diagram below. e. Wash hands thoroughly with soap
and water.

VI. Mandatory Visualizations

Diagram 1: Personal Protective Equipment (PPE) Donning and Doffing Workflow

This diagram illustrates the correct sequence for putting on (donning) and taking off (doffing)
basic laboratory PPE to prevent contamination.
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Doffing PPE
1. Remove Gloves 2. Remove Lab Coat . Remove Safety Glasses 4. Wash Hands
Donning PPE

1. Wash Hands 2. Put on Lab Coat . Put on Safety Glasses 4. Put on Gloves

!
i

Click to download full resolution via product page

Caption: Standard procedure for donning and doffing laboratory PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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